Cas no 1261818-60-3 (4'-Bromo-2,2'-dichloropropiophenone)

• Product Name: 4'-Bromo-2,2'-dichloropropiophenone
• CAS No: 1261818-60-3
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4938723
• Update Time: 2025-09-23

4'-Bromo-2,2'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2,2'-dichloropropiophenone
• 1-(4-bromo-2-chlorophenyl)-2-chloropropan-1-one

• Inchi： 1S/C9H7BrCl2O/c1-5(11)9(13)7-3-2-6(10)4-8(7)12/h2-5H,1H3
• InChI Key： ZSOQNDSIBVPDCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C(C)Cl)=O

Computed Properties

• Exact Mass: 279.90573 g/mol
• Monoisotopic Mass: 279.90573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 281.96

Additional information on 4'-Bromo-2,2'-dichloropropiophenone

Professional Introduction to 4'-Bromo-2,2'-dichloropropiophenone (CAS No: 1261818-60-3)

4'-Bromo-2,2'-dichloropropiophenone, identified by the Chemical Abstracts Service registry number 1261818-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bromine and chlorine substituents on a propiophenone backbone, serves as a versatile intermediate in synthetic chemistry, particularly in the development of advanced materials and biologically active molecules.

The structural motif of 4'-Bromo-2,2'-dichloropropiophenone encompasses a phenolic core with halogen atoms strategically positioned to facilitate further functionalization. This arrangement makes it an invaluable precursor in the synthesis of complex heterocyclic compounds, which are widely explored for their pharmacological properties. The presence of both bromine and chlorine atoms allows for selective reactions such as cross-coupling, nucleophilic substitution, and metal-catalyzed transformations, enabling chemists to construct intricate molecular frameworks with precision.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel intermediates that can be incorporated into drug candidates targeting various therapeutic areas. 4'-Bromo-2,2'-dichloropropiophenone has emerged as a key building block in this context, particularly in the synthesis of small-molecule inhibitors and modulators. Its ability to undergo regioselective modifications has been leveraged in the development of compounds with enhanced binding affinity and improved metabolic stability. For instance, researchers have utilized this intermediate to construct scaffolds that exhibit potent activity against enzymes implicated in inflammatory and oncogenic pathways.

One of the most compelling applications of 4'-Bromo-2,2'-dichloropropiophenone lies in its role as a precursor for advanced materials. The compound's unique halogenation pattern facilitates the synthesis of polymers and copolymers with tailored electronic and optical properties. These materials are being explored in cutting-edge technologies such as organic electronics, photovoltaics, and luminescent devices. The ability to fine-tune the chemical composition of these materials through controlled reactions starting from 4'-Bromo-2,2'-dichloropropiophenone has opened new avenues for innovation in material science.

The synthetic utility of 4'-Bromo-2,2'-dichloropropiophenone is further underscored by its incorporation into libraries of bioactive molecules. Medicinal chemists have harnessed its reactivity to generate novel analogs with potential therapeutic benefits. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups while maintaining the integrity of the core phenolic structure. This flexibility has been instrumental in optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have also highlighted the importance of 4'-Bromo-2,2'-dichloropropiophenone as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) techniques enable researchers to rapidly evaluate large datasets of compounds for their potential interaction with biological targets. The structural features of 4'-Bromo-2,2'-dichloropropiophenone, including its halogenated aromatic system, make it an attractive candidate for generating hit compounds that can be further optimized through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) methodologies.

The industrial production of 4'-Bromo-2,2'-dichloropropiophenone adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced synthetic routes that minimize side reactions and maximize yield. These processes often involve multi-step sequences starting from readily available precursors such as cumene hydroperoxide or cumyl chloride. The optimization of reaction conditions—such as temperature, solvent selection, and catalyst systems—is critical to achieving high-quality intermediates suitable for downstream applications.

The environmental impact of synthesizing 4'-Bromo-2,2'-dichloropropiophenone is another consideration that has prompted innovation in green chemistry principles. Efforts are underway to develop more sustainable synthetic methodologies that reduce waste generation and hazardous byproduct formation. For instance, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored to enhance the ecological footprint of production workflows. Such initiatives align with global efforts to promote sustainable chemical manufacturing practices.

The future prospects of 4'-Bromo-2,2'-dichloropropiophenone are promising, given its broad applicability across multiple scientific disciplines. As research continues to uncover new synthetic strategies and applications, this compound is expected to remain a cornerstone in both academic laboratories and industrial settings. Its role in advancing pharmaceuticals and materials science underscores its significance as a chemical entity with far-reaching implications.